Cas no 885959-44-4 (5-(4-(Trifluoromethyl)phenyl)nicotinic acid)
5-(4-(Trifluoromethyl)phenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 4-(trifluoromethyl)phenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding interactions. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and other therapeutic agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling reactions and derivatization, it is a practical building block for medicinal chemistry and material science.
885959-44-4 structure
Product Name:5-(4-(Trifluoromethyl)phenyl)nicotinic acid
CAS No:885959-44-4
MF:C13H8F3NO2
MW:267.203333854675
CID:1036562
Update Time:2025-05-27
5-(4-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-(Trifluoromethyl)phenyl)nicotinic acid
- 5-(4-TRIFLUOROMETHYLPHENYL)-NICOTINIC ACID
- 5-[4-(trifluoromethyl)phenyl]-3-Pyridinecarboxylic acid
- 5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
- 5-(4-TrifluoroMethylphenyl)nicotinic acid
-
- Inchi: 1S/C13H8F3NO2/c14-13(15,16)11-3-1-8(2-4-11)9-5-10(12(18)19)7-17-6-9/h1-7H,(H,18,19)
- InChI Key: PLXNLWPGOSMAHX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
Experimental Properties
- Boiling Point: 399.6±42.0℃ at 760 mmHg
5-(4-(Trifluoromethyl)phenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006480-250mg |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A013006480-500mg |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 97% | 500mg |
$831.30 | 2023-08-31 | |
| Alichem | A013006480-1g |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 97% | 1g |
$1534.70 | 2023-08-31 | |
| TRC | T901518-50mg |
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid |
885959-44-4 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901518-100mg |
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid |
885959-44-4 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T901518-500mg |
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid |
885959-44-4 | 500mg |
$ 210.00 | 2022-06-02 | ||
| Chemenu | CM177243-5g |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid |
885959-44-4 | 95% | 5g |
$427 | 2021-08-05 | |
| Fluorochem | 041659-250mg |
5-[4-(Trifluoromethyl)phenyl]nicotinic acid |
885959-44-4 | 95% | 250mg |
£110.00 | 2022-02-28 | |
| Fluorochem | 041659-1g |
5-[4-(Trifluoromethyl)phenyl]nicotinic acid |
885959-44-4 | 95% | 1g |
£274.00 | 2022-02-28 | |
| Fluorochem | 041659-5g |
5-[4-(Trifluoromethyl)phenyl]nicotinic acid |
885959-44-4 | 95% | 5g |
£821.00 | 2022-02-28 |
5-(4-(Trifluoromethyl)phenyl)nicotinic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
885959-44-4 (5-(4-(Trifluoromethyl)phenyl)nicotinic acid) Related Products
- 887973-38-8(5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid)
- 893734-81-1(Methyl 5-(4-(trifluoromethyl)phenyl)nicotinate)
- 887973-75-3(5-[3,5-Bis(trifluoromethyl)phenyl]-3-pyridinecarbaldehyde)
- 887973-54-8(5-(2-(Trifluoromethyl)phenyl)nicotinic acid)
- 1261579-81-0(3-(3-(Trifluoromethyl)phenyl)isonicotinic acid)
- 131747-40-5(5-(Trifluoromethyl)pyridine-3-carboxylic acid)
- 893740-12-0(Methyl 5-(2-(trifluoromethyl)phenyl)nicotinate)
- 893740-46-0(5-(3-(Trifluoromethyl)phenyl)nicotinic acid)
- 1261494-70-5(3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid)
- 893734-85-5(Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate)
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